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Compound of Interest

Compound Name:
1,3-Bis(bromomethyl)-5-

methylbenzene

Cat. No.: B103589 Get Quote

Solubility Profile of 1,3-Bis(bromomethyl)-5-
methylbenzene: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 1,3-
Bis(bromomethyl)-5-methylbenzene (CAS No. 19294-04-3) in common organic solvents.

Due to the limited availability of precise quantitative solubility data in public literature, this

document combines existing qualitative information with inferred solubility characteristics based

on structurally similar compounds and established chemical principles. Furthermore, it offers

detailed experimental protocols for researchers to determine quantitative solubility in their own

laboratory settings.
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Property Value Reference

Chemical Name
1,3-Bis(bromomethyl)-5-

methylbenzene

Synonyms 3,5-Bis(bromomethyl)toluene [1][2]

CAS Number 19294-04-3 [1]

Molecular Formula C₉H₁₀Br₂ [1]

Molecular Weight 277.98 g/mol [1]

Melting Point 64-67 °C [1]

Appearance
Pale Brown to Light Brown

Solid
[1]

Solubility Data
Quantitative solubility data for 1,3-Bis(bromomethyl)-5-methylbenzene is not extensively

reported in peer-reviewed literature. However, based on qualitative descriptors from chemical

supplier databases and the known solubility of analogous compounds, a general solubility

profile can be inferred.

Table 1: Summary of Solubility Data for 1,3-Bis(bromomethyl)-5-methylbenzene
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Solvent Polarity Index
Qualitative
Solubility

Inferred
Quantitative
Solubility (at
ambient
temperature)

Basis for
Inference

Water 9.0 Slightly soluble < 1 g/100 mL [3]

Methanol 6.6 Sparingly soluble
Likely low (e.g.,

1-5 g/100 mL)
[1][3]

Ethanol 5.2 Likely soluble Likely moderate

Recrystallization

solvent for

similar

compounds.

Acetone 5.1 Likely soluble
Likely moderate

to high

Common solvent

for non-polar to

moderately polar

compounds.

Dichloromethane 3.4 Likely soluble Likely high

Common solvent

for non-polar to

moderately polar

compounds.

Chloroform 4.4 Sparingly soluble Likely moderate [1][3]

Ethyl Acetate 4.3 Likely soluble
Likely moderate

to high

Common solvent

for non-polar to

moderately polar

compounds.

Toluene 2.4 Likely soluble Likely high

Structurally

similar to the

solute; solubility

of o- and p-

xylylene

dibromide is

high.[4][5]
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Hexane 0.0
Likely sparingly

soluble
Likely low

Non-polar

solvent, may be

suitable for

recrystallization.

Dioxane 4.8 Likely soluble Likely high

p-Xylylene

dibromide is

highly soluble in

hot dioxane.[6]

Disclaimer: The inferred quantitative solubility values are estimations based on qualitative data

and the behavior of structurally similar compounds. For precise applications, experimental

determination is strongly recommended.

Experimental Protocols
For researchers requiring precise solubility data, the following experimental protocols are

provided.

Experimental Workflow for Solubility Screening
The following workflow can be utilized for a systematic preliminary assessment of solubility in

various solvents.
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Figure 1. Experimental Workflow for Solubility Screening
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Caption: Figure 1. A stepwise process for the initial qualitative assessment of solubility.
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Detailed Protocol for Quantitative Solubility
Determination (Gravimetric Method)
This protocol details a reliable gravimetric method for determining the precise solubility of 1,3-
Bis(bromomethyl)-5-methylbenzene in a given organic solvent.[7][8]

Materials:

1,3-Bis(bromomethyl)-5-methylbenzene (high purity)

Selected organic solvent (analytical grade)

Analytical balance (readable to 0.1 mg)

Vials with screw caps

Constant temperature shaker bath or incubator

Syringe filters (PTFE, 0.22 µm)

Pre-weighed glass evaporating dishes

Vacuum oven or desiccator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 1,3-Bis(bromomethyl)-5-methylbenzene to a vial containing a

known volume (e.g., 5 mL) of the selected solvent. An excess is ensured when

undissolved solid remains visible.

Seal the vial tightly and place it in a constant temperature shaker bath set to the desired

temperature (e.g., 25 °C).

Equilibrate the mixture for a sufficient period (e.g., 24-48 hours) to ensure the solution is

saturated. The presence of undissolved solid should persist.
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Sample Collection and Filtration:

Allow the vial to stand undisturbed at the set temperature for at least 2 hours to let the

excess solid settle.

Carefully draw a known volume (e.g., 2 mL) of the supernatant into a syringe.

Attach a syringe filter to the syringe and filter the solution directly into a pre-weighed

evaporating dish. This step is crucial to remove any undissolved microcrystals.

Solvent Evaporation and Weighing:

Place the evaporating dish in a vacuum oven at a temperature below the boiling point of

the solvent and the melting point of the solute until all the solvent has evaporated.

Alternatively, the dish can be left in a fume hood for slow evaporation, followed by drying in

a desiccator.

Once the solvent is completely removed, place the evaporating dish in a desiccator to cool

to room temperature.

Weigh the evaporating dish containing the dried solute on an analytical balance.

Repeat the drying and weighing process until a constant weight is achieved.

Calculation:

Calculate the mass of the dissolved solid by subtracting the initial weight of the empty

evaporating dish from the final constant weight.

The solubility can then be expressed in various units, such as g/100 mL or mg/mL.

Solubility ( g/100 mL) = (Mass of dried solute in g / Volume of filtered aliquot in mL) * 100

Logical Relationships in Solubility Determination
The following diagram illustrates the logical steps and decision points in a comprehensive

solubility analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b103589?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2. Logical Flow of Solubility Determination
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Caption: Figure 2. A logical progression from defining the experimental parameters to the final

reporting of solubility data.
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common organic solvents"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b103589#solubility-of-1-3-bis-bromomethyl-5-
methylbenzene-in-common-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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